Cas no 89876-63-1 (Propanedinitrile, pyrazinyl-)

Propanedinitrile, pyrazinyl- structure
Propanedinitrile, pyrazinyl- structure
Product Name:Propanedinitrile, pyrazinyl-
CAS No:89876-63-1
MF:C7H4N4
MW:144.133460044861
CID:586241
PubChem ID:13234505
Update Time:2025-04-19

Propanedinitrile, pyrazinyl- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, pyrazinyl-
    • 2-pyrazin-2-ylpropanedinitrile
    • 2-(pyrazin-2-yl)propanedinitrile
    • EN300-210746
    • (Pyrazin-2-yl)propanedinitrile
    • 89876-63-1
    • pyrazinylmalononitrile
    • DTXSID80530698
    • Inchi: 1S/C7H4N4/c8-3-6(4-9)7-5-10-1-2-11-7/h1-2,5-6H
    • InChI Key: AAMJQIORFMOARQ-UHFFFAOYSA-N
    • SMILES: N1C=CN=CC=1C(C#N)C#N

Computed Properties

  • Exact Mass: 144.043596145g/mol
  • Monoisotopic Mass: 144.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 73.4Ų
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